7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine

• IUPAC Name: 7-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-2,4-dimethyl-1,8-naphthyridine
• InChI: InChI=1S/C17H19N5/c1-12-7-13(2)19-17-15(12)3-4-16(20-17)22-9-14(10-22)8-21-6-5-18-11-21/h3-7,11,14H,8-10H2,1-2H3
• InChI Key: LBJLYTFYDZNTME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=N2)N3CC(C3)CN4C=CN=C4)C
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The imidazole ring in the compound is amphoteric in nature, showing both acidic and basic properties. It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine has been studied extensively due to its potential applications in medicinal chemistry and drug discovery. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has been used to study the role of imidazole derivatives in the regulation of cell signaling pathways and the modulation of gene expression. This compound has also been used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.

Mechanism of Action

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine is believed to act as an agonist at the 5-HT1A receptor, which is a serotonin receptor found in the brain and other organs. Activation of the 5-HT1A receptor is thought to be responsible for the anti-inflammatory, antioxidant, and anti-cancer effects of this compound. In addition, this compound has been shown to modulate the activity of other receptors, such as the adenosine A2A receptor and the CB1 cannabinoid receptor.
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has been used to study the role of imidazole derivatives in the regulation of cell signaling pathways and the modulation of gene expression. In addition, this compound has been used to study the effects of imidazole derivatives on the metabolism of lipids, carbohydrates, and proteins.

Advantages and Limitations for Lab Experiments

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine is a relatively new compound and is therefore not widely available in large quantities. This can be a limitation for laboratory experiments that require large amounts of the compound. In addition, the synthesis of this compound can be difficult and time-consuming, and it is not always easy to obtain the necessary reagents for the synthesis. On the other hand, this compound is relatively stable and can be stored for long periods of time without significant degradation.

Future Directions

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine has potential applications in the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Further research is needed to investigate the effects of this compound on these diseases and to develop new drugs based on the compound. In addition, further research is needed to investigate the effects of this compound on other physiological processes, such as metabolism and cell signaling pathways. Finally, more research is needed to develop new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine can be synthesized through an aldol condensation reaction between 1,8-naphthyridine-2-carboxaldehyde and ethyl 2-methyl-4-imidazoleacetate. This reaction is catalyzed by an acid, such as hydrochloric acid, and yields this compound as the product. An alternative synthesis method involves the reaction of ethyl 2-methyl-4-imidazoleacetate with 1,8-naphthyridine-2-carboxaldehyde in the presence of triethylamine. This method yields this compound in higher yields than the aldol condensation.